molecular formula C14H10F4N2O2 B8373256 Methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)picolinate

Methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)picolinate

Cat. No.: B8373256
M. Wt: 314.23 g/mol
InChI Key: ZPKVVNWUGGHUOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)picolinate is a useful research compound. Its molecular formula is C14H10F4N2O2 and its molecular weight is 314.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10F4N2O2

Molecular Weight

314.23 g/mol

IUPAC Name

methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)pyridine-2-carboxylate

InChI

InChI=1S/C14H10F4N2O2/c1-22-13(21)12-10(19)6-9(14(16,17)18)11(20-12)7-2-4-8(15)5-3-7/h2-6H,19H2,1H3

InChI Key

ZPKVVNWUGGHUOH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C(=N1)C2=CC=C(C=C2)F)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-6-bromo-5-trifluoromethyl-pyridine-2-carboxylic acid methyl ester (Intermediate 3D) (200 mg, 0.669 mmol), 4-fluorophenylboronic acid (94 mg, 0.669 mmol) and 1,1′bis(diphenylphosphoshio)ferrocene palladium dichloride (Apollo) were suspended in THF (2 ml) and 1M Cs2CO3 (0.667 ml). The vial was flushed with N2, sealed and heated at 160° C. for 15 minutes using microwave radiation. The reaction mixture was partitioned between EtOAc (50 ml) and water (50 ml). The organic portion was separated and washed with brine (30 ml), dried over MgSO4, filtered and concentrated in vacuo. Purification by chromatography on silica eluting with 0-80% EtOAc in iso-hexane afforded the title compound;
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
94 mg
Type
reactant
Reaction Step Three
[Compound]
Name
1,1′bis(diphenylphosphoshio)ferrocene palladium dichloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
2 mL
Type
solvent
Reaction Step Five
Name
Cs2CO3
Quantity
0.667 mL
Type
solvent
Reaction Step Six

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